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Compound of Interest

Compound Name:
Ethanol, 2-[(2-

pyridinylmethyl)amino]-

Cat. No.: B1293629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

N-(2-Hydroxyethyl)-2-picolylamine, also known as 2-((pyridin-2-ylmethyl)amino)ethan-1-ol, is a

heterocyclic amine with potential applications in medicinal chemistry and materials science. Its

structure, featuring a pyridine ring and a flexible amino-alcohol side chain, allows for versatile

coordination with metal ions and participation in various chemical reactions. This technical

guide provides a detailed overview of the known chemical and physical properties of N-(2-

Hydroxyethyl)-2-picolylamine, along with available information on its synthesis and potential

biological relevance.

Core Chemical Properties
N-(2-Hydroxyethyl)-2-picolylamine is a liquid at room temperature.[1] The fundamental

physicochemical properties of this compound are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293629?utm_src=pdf-interest
https://cymitquimica.com/products/10-F025376/6636-71-1/2-pyridin-2-ylmethyl-amino-ethanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₂N₂O [2][3][4]

Molecular Weight 152.19 g/mol [2][3][4][5]

Boiling Point 299 °C [2]

Density 1.100 g/cm³ [2]

Appearance Liquid [1]

Purity 95% [1][3]

CAS Number 6636-71-1 [2][3][4]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of N-(2-Hydroxyethyl)-2-

picolylamine is not readily available in the reviewed literature, a general synthetic approach can

be inferred from the synthesis of related compounds. A plausible method involves the reductive

amination of 2-pyridinecarboxaldehyde with ethanolamine.

A study on the flow synthesis of the related compound, 2-[methyl(pyridin-2-yl)amino]ethanol,

provides a potential starting point for developing a synthetic protocol.[6] That process was

carried out in both batch and continuous flow microreactors, with the continuous flow process

showing improved yield and production rates at elevated temperatures.[6]

Illustrative Synthetic Workflow:

Below is a conceptual workflow for the synthesis of N-(2-Hydroxyethyl)-2-picolylamine based

on common organic synthesis techniques.
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Caption: Conceptual workflow for the synthesis of N-(2-Hydroxyethyl)-2-picolylamine.

Spectroscopic Data
Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for N-(2-Hydroxyethyl)-2-

picolylamine are not widely published. However, predicted spectral data can be a valuable tool

for characterization. Researchers synthesizing this compound would need to perform these

analyses to confirm its structure and purity.

Biological Activity and Potential Applications
The biological activity of N-(2-Hydroxyethyl)-2-picolylamine is an emerging area of research. A

recent study has explored the potential of related pyridine derivatives as urate transporter 1

(URAT-1) inhibitors, which could have therapeutic applications in hyperuricemic nephropathy.[7]

Specifically, a series of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids

were synthesized and evaluated, with some compounds showing promising cytoprotective

efficacy and URAT-1 inhibition.[7]

Given its structural similarities, N-(2-Hydroxyethyl)-2-picolylamine could serve as a scaffold or

intermediate in the synthesis of novel therapeutic agents. Its ability to form coordination

complexes with metal ions also suggests potential applications in catalysis and the

development of new materials.

Potential Signaling Pathway Involvement (Hypothetical):
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Based on the research into related compounds as URAT-1 inhibitors, a hypothetical signaling

pathway diagram can be constructed to illustrate the potential mechanism of action in a

therapeutic context.
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Caption: Hypothetical mechanism of action for a derivative as a URAT-1 inhibitor.

Safety and Handling
Specific safety data for N-(2-Hydroxyethyl)-2-picolylamine is limited. However, data for the

related compound, 2-picolylamine, indicates that it is corrosive and requires careful handling in

a well-ventilated area, using appropriate personal protective equipment, including gloves and

eye protection.

Disclaimer: This document is intended for informational purposes for research and

development professionals. All laboratory work should be conducted in accordance with

institutional safety protocols and with a thorough understanding of the potential hazards of the

materials involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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